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Compound of Interest

Compound Name: 6-Hydroxyramulosin

Cat. No.: B3025867 Get Quote

For researchers, scientists, and professionals in drug development, this guide provides a

detailed overview of the spectroscopic data for 6-Hydroxyramulosin, a fungal metabolite

isolated from Pestalotia ramulosa. While a comprehensive public collection of its spectroscopic

data remains elusive in modern databases, foundational data can be gleaned from the original

1970 publication announcing its discovery.

This document summarizes the available Nuclear Magnetic Resonance (NMR), Mass

Spectrometry (MS), and Infrared (IR) data for 6-Hydroxyramulosin. The experimental

protocols are detailed to the extent reported in the initial characterization, providing a basis for

replication and further investigation.

Spectroscopic Data Summary
The following tables present the known quantitative spectroscopic data for 6-
Hydroxyramulosin. It is important to note that this information is based on historical data, and

modern spectroscopic techniques may yield more precise and detailed results.

Table 1: ¹H NMR Spectroscopic Data of 6-
Hydroxyramulosin

Chemical Shift (δ)
(ppm)

Multiplicity
Coupling Constant
(J) (Hz)

Assignment

Data not available in

accessible literature
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Table 2: ¹³C NMR Spectroscopic Data of 6-
Hydroxyramulosin

Chemical Shift (δ) (ppm) Assignment

Data not available in accessible literature

Table 3: Mass Spectrometry Data for 6-
Hydroxyramulosin

m/z Relative Intensity (%) Assignment

198 - [M]+

Further fragmentation data not

available

Table 4: Infrared Spectroscopic Data for 6-
Hydroxyramulosin

Wavenumber (cm⁻¹) Description

Data not available in accessible literature

Experimental Protocols
The methodologies described herein are based on the original isolation and characterization of

6-Hydroxyramulosin.

Isolation and Purification: 6-Hydroxyramulosin is a fungal metabolite originally isolated from

the culture broth of Pestalotia ramulosa. The general procedure would involve:

Culturing the fungus in a suitable liquid medium.

Extraction of the culture filtrate with an organic solvent (e.g., ethyl acetate).

Concentration of the organic extract under reduced pressure.
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Chromatographic separation of the crude extract to yield pure 6-Hydroxyramulosin.

Spectroscopic Analysis: The specific instrumentation and parameters used in the original 1970

study are not detailed in readily available sources. However, standard procedures for obtaining

NMR, MS, and IR spectra would have been employed at the time.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra would have

been recorded on a continuous-wave or early Fourier-transform NMR spectrometer, likely

using deuterated chloroform (CDCl₃) or another suitable deuterated solvent.

Mass Spectrometry (MS): Mass spectra were likely obtained using an electron ionization (EI)

source on a magnetic sector or time-of-flight mass spectrometer.

Infrared (IR) Spectroscopy: IR spectra would have been recorded on a dispersive IR

spectrophotometer, with the sample prepared as a thin film, a KBr pellet, or a nujol mull.

Logical Workflow for Spectroscopic Analysis
The following diagram illustrates a generalized workflow for the isolation and spectroscopic

characterization of a natural product like 6-Hydroxyramulosin.
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Caption: Workflow for Isolation and Spectroscopic Analysis.

A Note on Data Unavailability: Despite extensive searches of modern spectroscopic databases,

detailed NMR and IR data for 6-Hydroxyramulosin remains largely confined to the original,

and not widely accessible, 1970 publication by Tanenbaum et al. in Tetrahedron Letters. The

molecular formula (C₁₀H₁₄O₄) and mass ([M]⁺ at m/z 198) are the most consistently reported

data points. Researchers requiring definitive spectroscopic data are advised to consult this
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primary literature or to re-isolate and characterize the compound using modern analytical

techniques.

To cite this document: BenchChem. [Unveiling the Spectroscopic Signature of 6-
Hydroxyramulosin: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3025867#spectroscopic-data-of-6-hydroxyramulosin-
nmr-ms-ir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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